3-(1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperidin-3-yl)-1-methyl-4-phenyl-1H-1,2,4-triazol-5(4H)-one
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Description
3-(1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperidin-3-yl)-1-methyl-4-phenyl-1H-1,2,4-triazol-5(4H)-one is a useful research compound. Its molecular formula is C20H24N6O3 and its molecular weight is 396.451. The purity is usually 95%.
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Scientific Research Applications
Molecular Structure and Antimicrobial Activity
- The compound has been involved in the study of its molecular structure and antimicrobial activity. For instance, a related compound, 3-amino-1-(4-chlorophenyl)-9-methoxy-1H-benzo[f]chromene-2-carbonitrile, was synthesized and its structure was established using X-ray diffraction. It exhibited notable antimicrobial activities, comparable to reference agents (Okasha et al., 2022).
Synthesis and Chemical Properties
- Research has been conducted on the synthesis and properties of compounds structurally similar to the specified chemical. For example, the synthesis of pyrazolopyrimidines and pyrazoloquinazolines via a three-component condensation process, involving compounds with similarities in structure (Kryl'skiĭ et al., 2010).
Applications in Heterocyclic Chemistry
- The compound is relevant in the field of heterocyclic chemistry, particularly in the synthesis of five and six-membered heterocycles. It has been used as a synthon for regiospecific synthesis involving cyclocondensation with various heteronucleophiles (Mahata et al., 2003).
Antimicrobial Synthesis
- In the realm of antimicrobial studies, novel 1,2,4-triazole derivatives have been synthesized, starting from compounds structurally similar to the specified chemical. These synthesized compounds showed good to moderate activities against various microorganisms (Bektaş et al., 2010).
Exploration in Pharmacology
- In pharmacological research, the compound has been used in the synthesis and evaluation of triazole derivatives, which are crucial in medicine and pharmacy. The structural combination of 1,2,4-triazole and pyrazole fragments has been noted to increase the likelihood of interaction with various biological targets (Fedotov et al., 2022).
Properties
IUPAC Name |
5-[1-(3-methoxy-1-methylpyrazole-4-carbonyl)piperidin-3-yl]-2-methyl-4-phenyl-1,2,4-triazol-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N6O3/c1-23-13-16(18(22-23)29-3)19(27)25-11-7-8-14(12-25)17-21-24(2)20(28)26(17)15-9-5-4-6-10-15/h4-6,9-10,13-14H,7-8,11-12H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SVPZBOVZZVZJPX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C(=N1)OC)C(=O)N2CCCC(C2)C3=NN(C(=O)N3C4=CC=CC=C4)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N6O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
396.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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